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Compound of Interest

Compound Name: Isopropyl lactate

Cat. No.: B1615176 Get Quote

Proper disposal of isopropyl lactate is essential for maintaining laboratory safety, ensuring

environmental protection, and complying with regulations. Inadequate handling of this chemical

waste can lead to significant risks, including fires and environmental contamination.[1] This

guide provides detailed, procedural instructions for researchers, scientists, and drug

development professionals to manage and dispose of isopropyl lactate responsibly.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is critical to understand the hazards associated

with isopropyl lactate and to use appropriate personal protective equipment (PPE).

Hazard Identification: Isopropyl lactate is classified as a flammable liquid and vapor and

can cause skin and eye irritation.[2] It is a combustible liquid that should be kept away from

heat, sparks, and open flames.[2][3]

Personal Protective Equipment (PPE): When handling isopropyl lactate waste, always wear

suitable protective clothing, including chemical-resistant gloves and safety goggles or a face

shield.[1][3] All handling should be performed in a well-ventilated area, such as a chemical

fume hood.[3]

Incompatible Materials: Avoid contact with strong acids, bases, and oxidizing agents to

prevent dangerous reactions.[2][4]
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A summary of key quantitative data and identifiers is crucial for proper waste documentation

and handling.

Property Value Source

CAS Number 597-37-7 / 616-09-1 [2][3]

UN Number 1993 [2]

Hazard Class 3 (Flammable Liquids) [2]

Packing Group III [2]

Flash Point ~57 °C / 135 °F [5]

Boiling Point 166-169 °C [3][5]

Toxicity
Low acute oral toxicity;

potential skin and eye irritant.
[2][6]

Biodegradability Readily biodegradable. [2][7]

Step-by-Step Disposal Protocol
Follow these procedural steps to ensure the safe and compliant disposal of isopropyl lactate
waste.

Step 1: Waste Classification and Segregation
First, classify the waste as hazardous due to its flammability.[1][8] It is imperative to segregate

isopropyl lactate waste from other chemical waste streams to avoid dangerous reactions.

Specifically, store it separately from acids, bases, and oxidizing agents.[2][4]

Step 2: Use of Appropriate Containers
All chemical waste must be stored in appropriate containers that are chemically compatible with

the waste.[1][9]

Use a clean, leak-proof container equipped with a secure, tight-fitting lid.[9][10]
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Ensure the container is clearly and accurately labeled. The label must include the words

"Hazardous Waste," the full chemical name ("Isopropyl Lactate"), and a clear indication of

its flammable nature.[1][4]

Never overfill liquid waste containers; leave sufficient headspace to allow for vapor

expansion.[10]

Step 3: Storage in a Satellite Accumulation Area (SAA)
Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA), which must be at or near the point of waste generation.[4][8]

The SAA must be away from heat sources, direct sunlight, and ignition sources like sparks or

open flames.[1][3]

Federal regulations limit the amount of hazardous waste that can be stored in an SAA to a

maximum of 55 gallons. Once this limit is reached, the waste must be removed within three

days.[8]

Partially filled containers may remain in the SAA for up to one year.[4]

Step 4: Waste Disposal Procedure
Disposing of isopropyl lactate down the drain or in regular trash is strictly prohibited.[1][2][3]

The appropriate disposal method depends on the quantity.

Small Quantities or Spills (<50 mL): Absorb the liquid onto an inert, non-combustible material

such as vermiculite, perlite, or sand.[11] Scoop the mixture into a suitable waste container,

seal it, label it as hazardous waste, and store it in the SAA for collection.[11][12]

Large Quantities (>50 mL): For larger volumes, the waste must be collected by a licensed

hazardous waste disposal company.[8][11] The typical disposal method for this type of waste

is controlled incineration at a licensed chemical destruction plant.[3]

Step 5: Empty Container Disposal
Empty containers that held isopropyl lactate may still contain flammable residue and vapors.

[2] These containers must be managed properly.
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Containers can be triple-rinsed with a suitable solvent. The rinseate must be collected and

disposed of as hazardous waste.[3]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then disposed of in a sanitary landfill or via controlled incineration, in accordance with local

regulations.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

isopropyl lactate waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/msds/isopropyl-s-lactate.pdf
https://www.chemicalbook.com/msds/isopropyl-s-lactate.pdf
https://www.benchchem.com/product/b1615176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isopropyl Lactate Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection)

Step 2: Classify as Flammable
Hazardous Waste

Step 3: Use Labeled, Sealed,
Compatible Container

Step 4: Store in Designated SAA
(Away from Ignition Sources)

Evaluate Quantity

Small Quantity / Spill
(<50 mL)

< 50 mL

Bulk Quantity
(>50 mL)

> 50 mL

Step 5a: Absorb on Inert Material
(e.g., Vermiculite)

Step 5b: Arrange Pickup by
Licensed Waste Contractor

Collect in Waste Container for Pickup

Final Disposal via
Controlled Incineration

Click to download full resolution via product page

Caption: Isopropyl Lactate Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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